Cas no 190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI))
190778-00-8 structure
Product Name:Benzenamine,4,4'-(methylene-13C)bis- (9CI)
CAS No:190778-00-8
MF:C13H14N2
MW:199.256317615509
CID:115853
PubChem ID:16213386
Update Time:2025-07-12
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4,4'-(methylene-13C)bis- (9CI)
- 4,4'-METHYLENE-DIANILINE, [METHYLENE-13C]
- 4-[(4-aminophenyl)methyl]aniline
- 4,4'-(13C)methanediyldianiline
- 4 4'-METHYLENE-13C-DIANILINE
- 4,4''-METHYLENE-DIANILINE, [METHYLENE-13C]
- 4,4'-METHYLENE-13C-DIANILINE, 99 ATOM % 13C
- 4,4'-Methylene-13C-dianiline
- 4,4'-(~13~C)Methylenedianiline
- 4-[(4-Aminophenyl)(113C)methyl]aniline
- 190778-00-8
- DTXSID10583915
- 4,4-Methylene-13c-dianiline,99 atom % 13c
- J-012321
-
- Inchi: 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9+1
- InChI Key: YBRVSVVVWCFQMG-QBZHADDCSA-N
- SMILES: NC1C=CC(=CC=1)[13CH2]C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 199.119053290g/mol
- Monoisotopic Mass: 199.119053290g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.1±0.1 g/cm3
- Melting Point: 88-92 °C
- Flash Point: 230℃
- Refractive Index: 1.66
- Solubility: Not determined
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 2651 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 45-20/21/22-43-48/20/21-51/53
- Safety Instruction: 53-45-61
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 491500-250MG |
Benzenamine,4,4'-(methylene-13C)bis- (9CI) |
190778-00-8 | 250mg |
¥17401.32 | 2023-12-05 |
Benzenamine,4,4'-(methylene-13C)bis- (9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI)) Related Products
- 1135-12-2(4-Benzylaniline)
- 19471-12-6(3-(3-Aminobenzyl)phenylamine)
- 587-02-0(3-Ethylaniline)
- 603-40-7(4,4'-Diamino-triphenylmethane)
- 61424-26-8(3-\u200bBenzylaniline)
- 548-61-8(MTA)
- 589-16-2(4-Ethylaniline)
- 19430-83-2(3-(4-Aminobenzyl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk